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Compound of Interest

Compound Name: Hbv-IN-41

Cat. No.: B15137584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

Hbv-IN-41 (also known as compound 45) for in vitro and in vivo experiments. Hbv-IN-41 is a

potent, orally active inhibitor of the Hepatitis B Virus (HBV)[1][2][3]. This document offers a

guide for utilizing Hbv-IN-41 in preclinical research settings, focusing on practical laboratory

applications.

Physicochemical and Potency Data
A summary of the known quantitative data for Hbv-IN-41 is presented in Table 1. This

information is crucial for accurate experimental design and data interpretation.
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Parameter Value Reference

Molecular Formula C₁₈H₁₉ClFN₅O₃ [1][3]

Molecular Weight 407.83 g/mol

CAS Number 1967002-25-0

EC₅₀ (in vitro) 0.027 µM

Storage Temperature -20°C

Experimental Protocols
Preparation of Stock Solutions for In Vitro Assays
For in vitro experiments, it is essential to prepare a high-concentration stock solution of Hbv-IN-
41 in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common choice for dissolving

compounds with low aqueous solubility.

Materials:

Hbv-IN-41 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Weighing the Compound: Accurately weigh the desired amount of Hbv-IN-41 powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a high-

concentration stock solution (e.g., 10 mM or 20 mM).
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Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (37°C) may aid dissolution, but care should be taken to avoid

degradation.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.
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Stock Solution Preparation

Weigh Hbv-IN-41 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot and Store at -20°C

 

In Vitro Anti-HBV Assay Workflow

Seed HBV-producing cells

Treat with Hbv-IN-41

Incubate

Collect Supernatant

Quantify HBsAg, HBeAg, HBV DNA

Calculate EC50
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Hepatitis B Virus Life Cycle & Potential Drug Targets

Potential Targets for Hbv-IN-41
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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